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Compound of Interest

Compound Name: Quinapril-d5

Cat. No.: B15577063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed examination of the Certificate of Analysis

(CoA) for Quinapril-d5, a deuterated analog of the angiotensin-converting enzyme (ACE)

inhibitor, Quinapril. This document is designed to assist researchers, scientists, and drug

development professionals in understanding the critical quality attributes and analytical

methodologies associated with this stable isotope-labeled internal standard.

Introduction to Quinapril-d5
Quinapril is a prodrug that is converted in the body to its active metabolite, quinaprilat, a potent

inhibitor of the angiotensin-converting enzyme (ACE).[1][2] By inhibiting ACE, quinaprilat

prevents the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor, thereby

lowering blood pressure.[3][4][5] Quinapril is widely used in the treatment of hypertension and

heart failure.[2][4]

Quinapril-d5 is a stable isotope-labeled version of Quinapril, where five hydrogen atoms have

been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for

quantitative bioanalytical studies using mass spectrometry, such as liquid chromatography-

mass spectrometry (LC-MS).[6] Its near-identical physicochemical properties to Quinapril

ensure it behaves similarly during sample extraction, chromatography, and ionization, while its

distinct mass allows for its differentiation from the unlabeled analyte.[6]
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Mechanism of Action: The Renin-Angiotensin-
Aldosterone System (RAAS)
Quinapril exerts its therapeutic effect by modulating the Renin-Angiotensin-Aldosterone System

(RAAS), a critical regulator of blood pressure and cardiovascular function.[3][7] The drug, after

its conversion to quinaprilat, competitively inhibits ACE.[3] This inhibition disrupts the

conversion of angiotensin I to angiotensin II. The reduction in angiotensin II levels leads to

vasodilation, reduced aldosterone secretion, and a decrease in sodium and water retention,

ultimately resulting in lower blood pressure.[3][5]
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Quinapril's inhibitory action on the Renin-Angiotensin-Aldosterone System.

Certificate of Analysis: A Representative Example
The following sections provide a representative Certificate of Analysis for Quinapril-d5. The

data presented is based on typical specifications for high-purity deuterated internal standards

used in pharmaceutical analysis.

Product Identification
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Parameter Specification

Product Name Quinapril-d5

Chemical Name

(3S)-2-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-(phenyl-

d5)-butan-2-yl]amino]propanoyl]-1,2,3,4-

tetrahydroisoquinoline-3-carboxylic acid

CAS Number 1279029-79-6

Molecular Formula C₂₅H₂₅D₅N₂O₅

Molecular Weight 443.55 g/mol

Structure
(A chemical structure image would be present

here)

Quantitative Data Summary
The following tables summarize the typical quantitative data found on a Quinapril-d5 CoA.

Table 1: Purity and Isotopic Enrichment

Test Method Result

Chemical Purity HPLC-UV ≥ 99.5%

Isotopic Purity LC-MS/MS
≥ 99% Deuterated Forms (d₁-

d₅)

Deuterium Enrichment Mass Spectrometry ≥ 98 atom % D

Table 2: Residual Solvents and Impurities
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Test Method Result

Residual Solvents GC-MS Meets USP <467> limits

Heavy Metals ICP-MS ≤ 10 ppm

Water Content Karl Fischer ≤ 0.5%

Related Substances HPLC-UV ≤ 0.5%

Experimental Protocols
This section details the methodologies for the key experiments cited in the Certificate of

Analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
Objective: To determine the chemical purity of Quinapril-d5 and quantify any related

substances.

Instrumentation:

HPLC system with a UV detector

Column: C18, 4.6 x 150 mm, 5 µm particle size

Autosampler and data acquisition software

Chromatographic Conditions:

Mobile Phase: A gradient of Acetonitrile and a phosphate buffer (pH 2.5). A typical gradient

could be starting from 30% Acetonitrile and increasing to 70% over 15 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 215 nm
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Injection Volume: 10 µL

Procedure:

Standard Preparation: A standard solution of Quinapril-d5 is prepared in the mobile phase

at a known concentration (e.g., 1 mg/mL).

Sample Preparation: A sample solution of the Quinapril-d5 batch is prepared at the same

concentration as the standard.

Analysis: The standard and sample solutions are injected into the HPLC system.

Calculation: The purity is calculated by comparing the peak area of the main Quinapril-d5
peak to the total area of all peaks in the chromatogram.
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Workflow for determining the chemical purity of Quinapril-d5 by HPLC.

Mass Spectrometry (MS) for Isotopic Purity and
Enrichment
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Objective: To confirm the isotopic distribution and determine the deuterium enrichment of

Quinapril-d5.

Instrumentation:

Liquid Chromatography system coupled to a Tandem Mass Spectrometer (LC-MS/MS)

Electrospray Ionization (ESI) source

Analytical Conditions:

Ionization Mode: Positive ESI

Scan Mode: Full scan and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring

(MRM)

Mass Range: m/z 400-500 for full scan analysis

Procedure:

Sample Preparation: A dilute solution of Quinapril-d5 is prepared in a suitable solvent (e.g.,

methanol with 0.1% formic acid).

Infusion or Injection: The sample is either directly infused into the mass spectrometer or

injected via the LC system.

Data Acquisition:

A full scan analysis is performed to observe the mass distribution of the deuterated

species (d₀ to d₅).

The relative intensities of the molecular ions corresponding to unlabeled Quinapril (d₀) and

the deuterated variants (d₁, d₂, d₃, d₄, d₅) are measured.

Calculation:

Isotopic Purity: The percentage of the sum of the deuterated forms (d₁-d₅) relative to the

total of all forms (d₀-d₅) is calculated.
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Deuterium Enrichment: The atom percent of deuterium is calculated based on the

weighted average of the isotopic distribution.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for
Structural Confirmation
Objective: To confirm the chemical structure of Quinapril-d5 and verify the positions of

deuterium labeling.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

Experimental Parameters:

Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)

Reference: Tetramethylsilane (TMS) at 0.00 ppm

Experiment: Standard ¹H NMR

Procedure:

Sample Preparation: A small amount of Quinapril-d5 is dissolved in the deuterated NMR

solvent.

Data Acquisition: The ¹H NMR spectrum is acquired.

Spectral Interpretation: The spectrum is compared to that of an authentic standard of

unlabeled Quinapril. The absence or significant reduction in the signal intensity of the

protons corresponding to the phenyl ring protons confirms the successful deuteration at

these positions. The remaining signals in the spectrum should be consistent with the

structure of the Quinapril molecule.

Conclusion
The Certificate of Analysis for Quinapril-d5 provides essential information for its use as a

reliable internal standard in quantitative analytical methods. By carefully reviewing the identity,
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purity, isotopic enrichment, and the methodologies used to determine these parameters,

researchers can ensure the accuracy and reproducibility of their experimental results. This

technical guide serves as a comprehensive resource for understanding the critical aspects of a

Quinapril-d5 CoA, thereby supporting its effective implementation in drug development and

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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